5-(Propan-2-yl)-1,2-oxazol-3-amine
Overview
Description
The compound "5-(Propan-2-yl)-1,2-oxazol-3-amine" is a derivative of oxazole, which is a five-membered heterocyclic compound containing both nitrogen and oxygen in the ring. The oxazole ring is known for its relevance in medicinal chemistry due to its presence in various biologically active compounds. The specific substitution pattern of the compound suggests potential for interesting chemical properties and reactivity .
Synthesis Analysis
The synthesis of oxazole derivatives can be achieved through various methods. One such method involves the reaction of propargylic alcohols, aliphatic primary amines, and CO2 in a CuCl/[BMIm]BF4 system to produce 5-methylene-1,3-oxazolidin-2-ones under mild conditions . Another approach is the consecutive three-component synthesis starting from propargyl amine and acid chlorides, which is based on an amidation-coupling-cycloisomerization (ACCI) sequence . Additionally, prop-2-ynylamides can be carbonylated under oxidative conditions to give oxazolines, which are closely related to oxazoles .
Molecular Structure Analysis
The molecular structure of oxazole derivatives can be elucidated using various spectroscopic techniques. For instance, the structures of tertiary amides formed from cyclic amines and related compounds have been inferred from 1H and 13C NMR spectroscopy . X-ray diffraction analysis has also been employed to determine the structures of representative oxazolines and bisoxazolines, confirming the E-stereochemistry of the alkoxycarbonylation .
Chemical Reactions Analysis
Oxazole derivatives can participate in a range of chemical reactions. The synthesis of energetic material precursors, such as 5-((5-amino-2H-tetrazol-2-yl)methyl)-1,3,4-oxadiazol-2-amine, involves reactions that are characterized by intermolecular hydrogen bonds and strong π-interactions . The reactivity of these compounds can be further explored through quantum chemical calculations and noncovalent interaction analysis to understand their potential in forming complex molecular architectures .
Physical and Chemical Properties Analysis
The physical and chemical properties of oxazole derivatives are influenced by their molecular structure. The synthesis and evaluation of physical-chemical properties of related compounds, such as alkil-2-((5-phenethyl-4-R-1,2,4-triazole-3-yl)thio)acet(propan,benz)imidates, have been conducted using techniques like 1H NMR spectroscopy and elemental analysis . These studies help in establishing the identity and structure of the synthesized compounds and provide insights into their behavior under various conditions .
Scientific Research Applications
Novel Synthesis Methods
Researchers have developed innovative synthesis methods involving 5-(propan-2-yl)-1,2-oxazol-3-amine. For instance, Merkul and Müller (2006) presented a novel consecutive three-component synthesis of 1-(hetero)aryl-2-(2-(hetero)aryl-oxazol-5-yl) ethanones starting from propargyl amine, employing an amidation-coupling-cycloisomerization sequence (Merkul & Müller, 2006). Similarly, a process by Tran-Dube Michelle Bich et al. (2013) for synthesizing 2,4-disubstituted-5-methyl oxazoles from acid chlorides and propargyl amines through a novel cyclization reaction catalyzed by AuCl3 highlights the compound's versatility in synthesis methods (Tran-Dube Michelle Bich et al., 2013).
Antibacterial and Antifungal Activities
A study by K. Mehta (2016) explored the synthesis and characterization of novel heterocyclic compounds containing 2-[5-(4-chlorophenyl)-4,5-dihydro-1,2-oxazol-3-yl] fragment and found these compounds to have good antibacterial activity (Mehta, 2016). Additionally, C. Kaushik et al. (2019) synthesized a library of 1,2,3-triazoles bridged with amine-amide functionalities, including some derived from N-substituted(prop-2-yn-1-yl)amines, demonstrating moderate to good antifungal activity against Candida albicans and Aspergillus niger (Kaushik et al., 2019).
Synthesis of Polymeric Compounds
H. M. Aly and H. L. A. El-Mohdy (2015) investigated radiation-induced poly vinyl alcohol/acrylic acid hydrogels modified with various amines, including 5-(propan-2-yl)-1,2-oxazol-3-amine, for potential medical applications due to their higher thermal stability and promising biological activities (Aly & El-Mohdy, 2015).
properties
IUPAC Name |
5-propan-2-yl-1,2-oxazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c1-4(2)5-3-6(7)8-9-5/h3-4H,1-2H3,(H2,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKJAMSGDZPHREW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=NO1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50537255 | |
Record name | 5-(Propan-2-yl)-1,2-oxazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50537255 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Propan-2-yl)-1,2-oxazol-3-amine | |
CAS RN |
55809-38-6 | |
Record name | 5-(1-Methylethyl)-3-isoxazolamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=55809-38-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(Propan-2-yl)-1,2-oxazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50537255 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(propan-2-yl)-1,2-oxazol-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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